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Compound of Interest

Methyl 4-methyl-1H-pyrrole-3-
Compound Name:
carboxylate

Cat. No.: B1283473

For researchers, scientists, and professionals engaged in drug development, a comprehensive
understanding of the physicochemical properties of novel chemical entities is paramount. This
technical guide addresses the available data on the melting and boiling points of pyrrole
derivatives, with a specific focus on the challenges in sourcing data for "Methyl 4-methyl-1H-
pyrrole-3-carboxylate.”

While extensive searches have been conducted, specific experimental data for the melting and
boiling points of Methyl 4-methyl-1H-pyrrole-3-carboxylate are not readily available in the
public domain. However, data for structurally similar compounds have been compiled to provide
a comparative reference.

Comparative Physicochemical Data

The following table summarizes the melting and boiling points of several related pyrrole
carboxylate derivatives. It is crucial to note that these are distinct molecules, and their
properties may not be predictive of Methyl 4-methyl-1H-pyrrole-3-carboxylate.
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Compound Name CAS Number Melting Point (°C) Boiling Point (°C)
Methyl 1H-pyrrole-3- )
2703-17-5 85 - 89[1][2] Not available[1]
carboxylate
1-Methyl-1H-pyrrole- )
) ) 36929-61-0 Not available 276.6 (at 760 mmHQ)
3-carboxylic acid
2-Methyl-4-oxo-4,5-
dihydro-1H-pyrrole-3- ] ]
Not available 156 - 157[3] Not available

carboxylic acid

phenylamide

Experimental Protocols for Determination of Melting
and Boiling Points

Standard laboratory procedures for determining the melting and boiling points of organic
compounds are well-established. The following are generalized experimental protocols that
would be suitable for the characterization of Methyl 4-methyl-1H-pyrrole-3-carboxylate.

Melting Point Determination (Capillary Method)

o Sample Preparation: A small, dry sample of the crystalline compound is finely powdered and
packed into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which is
equipped with a heating block, a thermometer, and a viewing lens.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
melting range is approached.

o Observation: The temperature at which the first drop of liquid appears (the onset of melting)
and the temperature at which the entire sample becomes a clear liquid (the completion of
melting) are recorded as the melting range.

Boiling Point Determination (Distillation Method)
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e Apparatus Setup: A small quantity of the liquid sample is placed in a distillation flask, along
with boiling chips to ensure smooth boiling. The flask is fitted with a condenser, a
thermometer, and a collection vessel.

o Heating: The flask is gently heated. As the liquid boils, the vapor rises and comes into
contact with the thermometer bulb before being cooled and condensed back into a liquid.

o Equilibrium: The temperature is recorded when it stabilizes, indicating that the vapor and
liquid phases are in equilibrium. This stable temperature is the boiling point of the substance
at the given atmospheric pressure.

o Pressure Correction: If the atmospheric pressure is not 760 mmHg, a nomograph or
appropriate formula is used to correct the observed boiling point to the normal boiling point.

Workflow for Physicochemical Characterization

The general workflow for determining the key physical properties of a newly synthesized or
acquired chemical compound is outlined in the diagram below.
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General Workflow for Physicochemical Characterization
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Workflow for determining the physical properties of a chemical compound.

Due to the lack of specific data for Methyl 4-methyl-1H-pyrrole-3-carboxylate, further
experimental investigation is required to definitively determine its melting and boiling points.
The protocols and workflow described provide a standard framework for such an investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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carboxylate-melting-point-and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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